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Compound of Interest

Compound Name: 7-Methyl-3-octene

Cat. No.: B11826508 Get Quote

This technical guide provides a comprehensive overview of the structural and physicochemical

properties of trans-7-Methyl-3-octene, geared towards researchers, scientists, and

professionals in drug development. The information is compiled from various public chemical

databases and scientific literature.

Core Structural and Identifying Information
trans-7-Methyl-3-octene is an unsaturated hydrocarbon with a single double bond in the trans

configuration. Its core structural and identifying information is summarized below.
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Property Value Source

Molecular Formula C₉H₁₈ [1][2][3][4]

Molecular Weight 126.24 g/mol [1][5]

IUPAC Name (3E)-7-methyloct-3-ene [4]

Synonyms
trans-7-Methyl-3-octene, (E)-7-

Methyl-3-octene
[4]

CAS Number 86668-33-9 [3][4]

InChI

InChI=1S/C9H18/c1-4-5-6-7-8-

9(2)3/h5-6,9H,4,7-8H2,1-

3H3/b6-5+

[1][2]

InChIKey
PVWWZQTXWUTHQT-

AATRIKPKSA-N
[2]

SMILES CCC=CCCC(C)C [6]

Physicochemical Properties
A summary of the key physicochemical properties of trans-7-Methyl-3-octene is presented in

the following table. These properties are a mix of experimental and computed values from

various sources.

Property Value Unit Source

Boiling Point 140.3 °C at 760 mmHg [4]

Density 0.737 g/cm³ [4]

Refractive Index 1.425 [4]

Flash Point 27.8 °C [4]

Vapor Pressure 7.7 mmHg at 25°C [4]

LogP (Octanol-Water

Partition Coefficient)
3.9 [5]
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Spectroscopic and Chromatographic Data
Spectroscopic and chromatographic data are crucial for the identification and characterization

of chemical compounds. Below is a summary of available data for trans-7-Methyl-3-octene.

Data Type Key Information Source

Mass Spectrometry (GC-MS)
Electron ionization mass

spectrum available.
[1][2]

Infrared (IR) Spectroscopy
Gas-phase IR spectrum

available.
[7]

¹³C Nuclear Magnetic

Resonance (NMR)

¹³C NMR Spectrum is available

in spectral databases.
[5]

Gas Chromatography
Kovats Retention Index (non-

polar column): 894.1 - 897
[1][5]

Experimental Protocols
Detailed experimental protocols for the synthesis of trans-7-Methyl-3-octene are not readily

available in the public domain. General synthetic strategies for creating trans-alkenes, such as

the Wittig reaction with a stabilized ylide or alkyne reduction using sodium in liquid ammonia,

could potentially be adapted for its synthesis. However, specific reaction conditions, purification

methods, and yields for this particular compound are not documented in the searched

literature.

Similarly, while spectroscopic data are available in databases, the detailed experimental

conditions for acquiring these spectra (e.g., sample preparation, instrument parameters) are

not fully described.

Logical Relationship of Available Information
The following diagram illustrates the hierarchical relationship of the structural and property

information available for trans-7-Methyl-3-octene.
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Caption: Hierarchical structure of information for trans-7-Methyl-3-octene.

Signaling Pathways and Biological Activity
Currently, there is no information available in the surveyed scientific literature to suggest that

trans-7-Methyl-3-octene is involved in any specific biological signaling pathways or possesses

significant, well-characterized biological activity. Therefore, a diagrammatic representation of

signaling pathways is not applicable at this time. Further research would be required to

investigate any potential biological roles of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to trans-7-Methyl-3-
octene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11826508#trans-7-methyl-3-octene-structural-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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